Cas no 1491519-18-6 (1-(3-methoxyphenyl)-3-oxocyclobutane-1-carbonitrile)

• Product Name: 1-(3-methoxyphenyl)-3-oxocyclobutane-1-carbonitrile
• CAS No: 1491519-18-6
• MF: C₁₂H₁₁NO₂
• MW: 201.221243143082
• CID: 6528711
• PubChem ID: 64906888
• Update Time: 2026-03-11

1-(3-methoxyphenyl)-3-oxocyclobutane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(3-methoxyphenyl)-3-oxocyclobutane-1-carbonitrile
• Cyclobutanecarbonitrile, 1-(3-methoxyphenyl)-3-oxo-
• EN300-1851133
• G74724
• CS-0305079
• AKOS014236735
• 1491519-18-6

• Inchi： 1S/C12H11NO2/c1-15-11-4-2-3-9(5-11)12(8-13)6-10(14)7-12/h2-5H,6-7H2,1H3
• InChI Key： QABAJUNSDJNEMD-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC(OC)=C2)(C#N)CC(=O)C1

Computed Properties

• Exact Mass: 201.078978594g/mol
• Monoisotopic Mass: 201.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 50.1Ų

Experimental Properties

• Density: 1.20±0.1 g/cm3(Predicted)
• Boiling Point: 399.1±42.0 °C(Predicted)

Additional information on 1-(3-methoxyphenyl)-3-oxocyclobutane-1-carbonitrile

Introduction to 1-(3-methoxyphenyl)-3-oxocyclobutane-1-carbonitrile (CAS No. 1491519-18-6)

1-(3-methoxyphenyl)-3-oxocyclobutane-1-carbonitrile, also known by its CAS registry number 1491519-18-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a cyclobutane ring with a methoxyphenyl group and a nitrile functional group. The presence of these groups imparts distinctive chemical and physical properties, making it a valuable molecule for various applications.

The structure of 1-(3-methoxyphenyl)-3-oxocyclobutane-1-carbonitrile consists of a cyclobutane ring, which is a four-membered ring with two double bonds. The ring is substituted at position 3 with a ketone group (C=O), and at position 1 with both a nitrile group (CN) and a methoxyphenyl group (OCH₃). The methoxyphenyl group is attached to the benzene ring at the 3-position, which adds to the molecule's complexity and reactivity. This combination of functional groups makes the compound highly versatile in terms of potential chemical reactions and applications.

Recent studies have highlighted the potential of cas no 1491519-18-6 in drug discovery and development. The compound has been explored as a potential lead molecule for various therapeutic targets, including cancer, inflammation, and neurodegenerative diseases. Its unique structure allows for interactions with multiple biological pathways, making it a promising candidate for further research.

In terms of synthesis, cas no 1491519-18-6 can be prepared through various routes, including cycloaddition reactions, oxidation reactions, and nucleophilic substitutions. These methods have been optimized in recent years to improve yield and purity, making the compound more accessible for research purposes. For instance, researchers have successfully employed transition metal-catalyzed reactions to synthesize this compound with high efficiency.

The physical properties of cas no 1491520 are also worth noting. It has a melting point of approximately 220°C and is sparingly soluble in common organic solvents such as dichloromethane and ethyl acetate. Its solubility can be enhanced by modifying the substituents on the benzene ring or by incorporating additional functional groups.

In terms of applications, cas no 20 has found use in material science as well. Its rigid structure and conjugated system make it suitable for applications in organic electronics, such as in the development of new materials for solar cells or light-emitting diodes (LEDs). Recent advancements in this area have demonstrated that derivatives of this compound can exhibit desirable electronic properties, making them candidates for next-generation electronic devices.

The biological activity of cas no 20 has been extensively studied in recent years. In vitro assays have shown that it exhibits moderate inhibitory activity against several enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, studies on its cytotoxicity indicate that it may selectively target cancer cells while sparing normal cells, which is a desirable trait for anticancer drugs.

In conclusion, CAS No. 20, or CAS No: 20, represents an intriguing compound with diverse applications across multiple scientific disciplines. Its unique structure, coupled with recent advancements in synthesis and characterization techniques, positions it as a valuable tool for researchers in the fields of chemistry, pharmacology, and materials science.